molecular formula C8H8INO2 B8607693 Methyl 3-iodo-6-methylpicolinate

Methyl 3-iodo-6-methylpicolinate

Cat. No.: B8607693
M. Wt: 277.06 g/mol
InChI Key: RLTWNVKOOWZSDM-UHFFFAOYSA-N
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Description

Methyl 3-iodo-6-methylpicolinate is a pyridine-derived compound featuring a methyl ester group at position 2, an iodine atom at position 3, and a methyl substituent at position 4. Its molecular formula is C₈H₈INO₂, with a molecular weight of 277.06 g/mol.

Additionally, the methyl ester group enhances solubility in organic solvents, facilitating reactions in synthetic organic chemistry.

Properties

Molecular Formula

C8H8INO2

Molecular Weight

277.06 g/mol

IUPAC Name

methyl 3-iodo-6-methylpyridine-2-carboxylate

InChI

InChI=1S/C8H8INO2/c1-5-3-4-6(9)7(10-5)8(11)12-2/h3-4H,1-2H3

InChI Key

RLTWNVKOOWZSDM-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1)I)C(=O)OC

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Physical State Key Applications/Properties
This compound I (3), CH₃ (6), COOCH₃ (2) C₈H₈INO₂ 277.06 Not reported Radiopharmaceutical precursor
Methyl 3-bromo-6-methylpicolinate Br (3), CH₃ (6), COOCH₃ (2) C₈H₈BrNO₂ 246.06 Not reported Suzuki coupling intermediate
Methyl 6-methyl-3-phenylpicolinate Ph (3), CH₃ (6), COOCH₃ (2) C₁₄H₁₃NO₂ 227.26 Solid (99% purity) Drug synthesis intermediate
Methyl 6-amino-3-chloropicolinate Cl (3), NH₂ (6), COOCH₃ (2) C₇H₇ClN₂O₂ 186.60 White powder Pharmaceutical intermediate
Methyl 6-hydroxy-3-methylpicolinate OH (6), CH₃ (3), COOCH₃ (2) C₈H₉NO₃ 167.16 Not reported Chelating agent or ligand
Methyl 3-amino-6-(trifluoromethyl)picolinate NH₂ (3), CF₃ (6), COOCH₃ (2) C₈H₇F₃N₂O₂ 220.15 Solid (research use) Medicinal chemistry applications
Ethyl 3-amino-6-methylpicolinate NH₂ (3), CH₃ (6), COOCH₂CH₃ (2) C₉H₁₂N₂O₂ 180.20 Not reported Flexible ester for derivatization

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